Cas no 2228456-76-4 (2,2-difluoro-3-(1H-indol-7-yl)propanoic acid)

• Product Name: 2,2-difluoro-3-(1H-indol-7-yl)propanoic acid
• CAS No: 2228456-76-4
• MF: C₁₁H₉F₂NO₂
• MW: 225.191469907761
• CID: 6283718
• PubChem ID: 165666051
• Update Time: 2025-05-23

2,2-difluoro-3-(1H-indol-7-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-3-(1H-indol-7-yl)propanoic acid
• EN300-1956631
• 2228456-76-4

• Inchi： 1S/C11H9F2NO2/c12-11(13,10(15)16)6-8-3-1-2-7-4-5-14-9(7)8/h1-5,14H,6H2,(H,15,16)
• InChI Key： WWCUQLRGRUDHRG-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(CC1C=CC=C2C=CNC=12)F

Computed Properties

• Exact Mass: 225.06013485g/mol
• Monoisotopic Mass: 225.06013485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 53.1Ų

Additional information on 2,2-difluoro-3-(1H-indol-7-yl)propanoic acid

Introduction to 2,2-Difluoro-3-(1H-lndol-7-Yl)Propanoic Acid

2,2-Difluoro-3-(1H-lndol-7-Yl)Propanoic Acid is a compound with the CAS number NO. 2228456-76-4, which has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a difluorinated propanoic acid backbone and a 1H-indole moiety attached at the third carbon. The presence of the indole ring introduces interesting electronic properties and potential bioactivity, making it a subject of extensive research.

The synthesis of 2,2-difluoro-3-(1H-lndol-7-Yl)propanoic acid involves a series of carefully designed reactions. Researchers have explored various methodologies to optimize the synthesis process, ensuring high yield and purity. One notable approach involves the coupling of an appropriately substituted indole derivative with a difluorinated propionic acid derivative under specific conditions. This method has been refined in recent studies to enhance selectivity and reduce side reactions.

Recent studies have highlighted the potential pharmacological applications of this compound. The indole ring is known for its ability to interact with various biological targets, such as G-protein coupled receptors (GPCRs) and ion channels. In particular, the substitution pattern on the indole ring plays a crucial role in determining its bioactivity. The difluorination at the propanoic acid backbone further modulates the compound's physicochemical properties, such as solubility and lipophilicity, which are critical for its absorption and distribution in biological systems.

One area where NO. 2228456-76-4 has shown promise is in the field of drug discovery. Researchers have investigated its potential as a lead compound for developing new therapeutic agents. For instance, studies have demonstrated that this compound exhibits moderate activity against certain cancer cell lines, suggesting its potential as an anticancer agent. Additionally, its ability to modulate ion channels makes it a candidate for treating neurological disorders such as epilepsy and chronic pain.

The structural uniqueness of NO. 2228456-76-4 also makes it an interesting molecule for exploring novel chemical reactions. Recent advancements in catalytic asymmetric synthesis have enabled researchers to access enantiomerically pure derivatives of this compound. Such derivatives are valuable for studying stereochemical effects on biological activity and for potential use in chiral resolution processes.

In terms of applications beyond pharmacology, NO. 2228456-76-4 has been explored in materials science. Its ability to form self-assembled monolayers (SAMs) on various substrates has been investigated for use in nanotechnology applications. The fluorinated propanoic acid group contributes to the stability and functionality of these SAMs, making them suitable for sensors and other electronic devices.

Despite its promising applications, further research is needed to fully understand the properties and potential of NO. 2228456-76-4. Ongoing studies are focusing on optimizing its synthesis, elucidating its mechanism of action at molecular levels, and exploring its toxicity profile for safe therapeutic use.

In conclusion, NO. 2228456-76-4, or NO 00000000, stands as a testament to the ever-evolving field of organic chemistry and pharmacology. Its unique structure and versatile properties continue to inspire researchers across multiple disciplines, paving the way for innovative applications in medicine and beyond.